Cas no 1416714-25-4 (methyl thieno[3,2-b]pyridine-7-carboxylate)

• Product Name: methyl thieno[3,2-b]pyridine-7-carboxylate
• CAS No: 1416714-25-4
• MF: C₉H₇NO₂S
• MW: 193.22
• CID: 5179825
• Update Time: 2026-03-05

methyl thieno[3,2-b]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl thieno[3,2-b]pyridine-7-carboxylate
• Thieno[3,2-b]pyridine-7-carboxylic acid, methyl ester

• Inchi： 1S/C9H7NO2S/c1-12-9(11)6-2-4-10-7-3-5-13-8(6)7/h2-5H,1H3
• InChI Key： IOCZVRGBPCIHGX-UHFFFAOYSA-N
• SMILES： C12C=CSC1=C(C(OC)=O)C=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on methyl thieno[3,2-b]pyridine-7-carboxylate

Methyl Thieno[3,2-b]Pyridine-7-Carboxylate: A Comprehensive Overview

Methyl thieno[3,2-b]pyridine-7-carboxylate (CAS No. 1416714-25-4) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its thienopyridine core and methyl ester functionality, exhibits a range of intriguing properties that make it a valuable subject for both academic research and industrial applications.

The structure of methyl thieno[3,2-b]pyridine-7-carboxylate is defined by its fused ring system, which consists of a pyridine ring and a thiophene ring sharing two adjacent atoms. This arrangement imparts the compound with aromatic stability and unique electronic properties. The methyl ester group at the 7-position further enhances its chemical versatility, enabling it to participate in various reactions and interactions.

Recent studies have highlighted the potential of methyl thieno[3,2-b]pyridine-7-carboxylate in drug discovery efforts. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are critical in various disease states including cancer and neurodegenerative disorders. The compound's structural features allow for fine-tuning of its pharmacokinetic properties, making it a promising lead for therapeutic development.

In addition to its biological applications, methyl thieno[3,2-b]pyridine-7-carboxylate has found utility in materials science. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in thin-film deposition techniques have enabled the integration of this compound into device architectures, showcasing its potential for high-efficiency energy conversion.

The synthesis of methyl thieno[3,2-b]pyridine-7-carboxylate involves a multi-step process that typically begins with the preparation of the thienopyridine core. This is followed by functionalization at the 7-position to introduce the carboxylic acid group, which is subsequently esterified with methanol to yield the final product. Researchers have optimized these steps to improve yield and purity, ensuring scalability for both laboratory and industrial production.

From an environmental perspective, methyl thieno[3,2-b]pyridine-7-carboxylate has been studied for its biodegradability and ecotoxicological profile. Initial assessments suggest that it exhibits moderate biodegradation under aerobic conditions, though further research is needed to fully understand its environmental impact.

In conclusion, methyl thieno[3,2-b]pyridine-7-carboxylate (CAS No. 1416714-25-4) stands as a testament to the diversity and complexity of organic compounds available for scientific exploration. Its unique structure, coupled with emerging applications in drug discovery and materials science, positions it as a key compound for future research endeavors.